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Compound of Interest

Compound Name: 4-Amino-2,3-dichlorophenol

Cat. No.: B042498

Introduction

4-Amino-2,3-dichlorophenol, a significant chemical intermediate, plays a crucial role in the
fine chemicals and pharmaceutical sectors.[1] Identified by its CAS number 39183-17-0, this
compound is a versatile building block essential for the synthesis of advanced therapeutic
agents and other high-value chemical products.[1][2] Its unique molecular structure, which
includes an amino group and two chlorine atoms on a phenol ring, provides specific chemical
properties that are leveraged in various industrial and research applications.[1] This guide
provides a comprehensive overview of its chemical properties, a detailed experimental protocol
for its synthesis, and its applications in drug development.

Core Chemical and Physical Properties

The fundamental properties of 4-Amino-2,3-dichlorophenol are summarized below. This data
Is critical for its handling, storage, and application in synthetic chemistry.
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Property Value

IUPAC Name 4-amino-2,3-dichlorophenol[3][4][5]
2,3-dichloro-4-aminophenol, 2,3-dichloro-4-

Synonyms

hydroxyaniline, 4-hydroxy-2,3-dichloroaniline[1]

CAS Number 39183-17-0[1][31[4][5]1[6][71[8]
Molecular Formula CeHsCENO[L][31[41I517118]

Molecular Weight 178.01 g/mol [3][7]

Appearance Brown or light pink crystalline solid[1][9]
Purity (Assay) >97%[1][5][7]

Melting Point >129°C (decomposes)[9]

N Store in a cool, ventilated, dark place under an
Storage Conditions .
inert atmosphere[1][5]

Experimental Protocol: Synthesis

A common method for the synthesis of 4-Amino-2,3-dichlorophenol involves the reduction of
2,3-dichloro-4-phenylazophenol.[9] The following protocol details the reagents, equipment, and
steps required for this procedure.

Materials and Equipment:

e 100 mL two-necked flask

e Magnetic stirrer

» Reflux condenser

 Ice-water bath

e 2,3-dichloro-4-phenylazophenol (8.0 g, 0.03 mol)

e Sodium hydroxide (1 g)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2_3-dichlorophenol
https://www.lgcstandards.com/CN/en/p/TRC-A604765
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f5805?context=bbe
https://www.innospk.com/en/?news/grok-exploring-4-amino-23-dichlorophenol-a-key-pharmaceutical-intermediate
https://www.innospk.com/en/?news/grok-exploring-4-amino-23-dichlorophenol-a-key-pharmaceutical-intermediate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2_3-dichlorophenol
https://www.lgcstandards.com/CN/en/p/TRC-A604765
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f5805?context=bbe
https://www.pharmaffiliates.com/en/39183-17-0-4-amino-2-3-dichlorophenol-pa270025370.html
https://synquestlabs.com/ProductV2/ProductDetail/157485
http://parkwayscientific.com/searchproduct.php?txt_search=WU-418
https://www.innospk.com/en/?news/grok-exploring-4-amino-23-dichlorophenol-a-key-pharmaceutical-intermediate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2_3-dichlorophenol
https://www.lgcstandards.com/CN/en/p/TRC-A604765
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f5805?context=bbe
https://synquestlabs.com/ProductV2/ProductDetail/157485
http://parkwayscientific.com/searchproduct.php?txt_search=WU-418
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2_3-dichlorophenol
https://synquestlabs.com/ProductV2/ProductDetail/157485
https://www.innospk.com/en/?news/grok-exploring-4-amino-23-dichlorophenol-a-key-pharmaceutical-intermediate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11448440.htm
https://www.innospk.com/en/?news/grok-exploring-4-amino-23-dichlorophenol-a-key-pharmaceutical-intermediate
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f5805?context=bbe
https://synquestlabs.com/ProductV2/ProductDetail/157485
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11448440.htm
https://www.innospk.com/en/?news/grok-exploring-4-amino-23-dichlorophenol-a-key-pharmaceutical-intermediate
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f5805?context=bbe
https://www.benchchem.com/product/b042498?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11448440.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Ethanol (40 mL)

e Sodium borohydride (4.5 g, 0.12 mol)
 Dilute hydrochloric acid solution

o Ethyl acetate

e Anhydrous sodium sulfate

e Toluene (20 mL)

Methodology:

o Reaction Setup: To a 100 mL two-necked flask equipped with a stirrer and reflux condenser,
add 8.0 g of 2,3-dichloro-4-phenylazophenol.[9]

o Addition of Base: Dissolve 1 g of sodium hydroxide in 40 mL of ethanol and add it to the
flask.[9]

e Reduction: Cool the reaction system in an ice-water bath. Subsequently, add 4.5 g of sodium
borohydride in a single portion.[9]

o Reaction: After the addition is complete, remove the ice bath. Allow the mixture to warm to
room temperature and continue stirring for 4 hours.[9]

o Work-up: Upon completion, adjust the pH of the reaction solution to 7 using a dilute
hydrochloric acid solution.[9]

o Extraction: Perform extraction three times using ethyl acetate. Combine the organic phases.

[9]

e Drying and Concentration: Dry the combined organic phase with anhydrous sodium sulfate
and remove the solvent by distillation under reduced pressure.[9]

 Purification: Recrystallize the crude product using 20 mL of toluene.[9]
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o Final Product: After filtration and drying, 5.08 g of light pink crystalline 4-amino-2,3-
dichlorophenol is obtained, yielding a 95% yield with 100% purity.[9]

Logical Workflow and Visualizations

The synthesis process can be visualized as a clear, sequential workflow.
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Caption: Synthesis workflow for 4-Amino-2,3-dichlorophenol.
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Applications in Research and Drug Development

4-Amino-2,3-dichlorophenol is a key precursor in the synthesis of various biologically active
molecules. Its primary applications include:

o Pharmaceutical Synthesis: It is extensively used in the creation of pyrazine-based
compounds for drug formulations aimed at treating inflammation, respiratory disorders, and
viral infections.[1][6][9] The compound's chlorinated phenol structure is modified through
multi-step synthetic processes to produce these active pharmaceutical ingredients (APIs).[1]

[2]

e Fungicide Production: It serves as a crucial intermediate in the synthesis of Fenhexamid, a
widely used fungicide.[1][6]

o Impurity Reference Standard: In pharmaceutical quality control, it can be used as a
reference standard for the identification and quantification of impurities in final drug products.

[2]

The adaptability of this compound in synthetic chemistry suggests significant potential for future
breakthroughs in drug design, particularly in developing treatments for emerging viral diseases
and chronic inflammatory conditions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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